Cas no 2361796-64-5 (Methyl N-methyl-N-[2-[(4-phenyl-1-prop-2-enoylpiperidine-4-carbonyl)amino]ethyl]carbamate)

Methyl N-methyl-N-[2-[(4-phenyl-1-prop-2-enoylpiperidine-4-carbonyl)amino]ethyl]carbamate is a specialized carbamate derivative featuring a piperidine core with phenyl and prop-2-enoyl substituents. Its molecular structure incorporates both amide and carbamate functional groups, making it a versatile intermediate in medicinal chemistry and drug development. The compound’s design allows for selective reactivity, particularly in targeting biological pathways involving protease inhibition or receptor modulation. Its synthetic utility is enhanced by the presence of the N-methyl carbamate moiety, which can improve metabolic stability. This compound is primarily used in research settings for the development of novel therapeutic agents, particularly in oncology and neurology.

Methyl N-methyl-N-[2-[(4-phenyl-1-prop-2-enoylpiperidine-4-carbonyl)amino]ethyl]carbamate structure

2361796-64-5 structure

Product Name:Methyl N-methyl-N-[2-[(4-phenyl-1-prop-2-enoylpiperidine-4-carbonyl)amino]ethyl]carbamate

CAS No:2361796-64-5

MF:C₂₀H₂₇N₃O₄

MW:373.446085214615

CID:6221354

PubChem ID:145907311

Update Time:2025-05-23

Methyl N-methyl-N-[2-[(4-phenyl-1-prop-2-enoylpiperidine-4-carbonyl)amino]ethyl]carbamate Chemical and Physical Properties

Names and Identifiers

- Z2646435486
- Methyl N-methyl-N-[2-[(4-phenyl-1-prop-2-enoylpiperidine-4-carbonyl)amino]ethyl]carbamate
- EN300-26584210
- methyl N-methyl-N-(2-{[4-phenyl-1-(prop-2-enoyl)piperidin-4-yl]formamido}ethyl)carbamate
- 2361796-64-5
- Inchi： 1S/C20H27N3O4/c1-4-17(24)23-13-10-20(11-14-23,16-8-6-5-7-9-16)18(25)21-12-15-22(2)19(26)27-3/h4-9H,1,10-15H2,2-3H3,(H,21,25)
- InChI Key： KYBNKWKDCRBYPL-UHFFFAOYSA-N
- SMILES： O=C(C1(C2C=CC=CC=2)CCN(C(C=C)=O)CC1)NCCN(C(=O)OC)C

Computed Properties

Exact Mass: 373.20015635g/mol
Monoisotopic Mass: 373.20015635g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 27
Rotatable Bond Count: 7
Complexity: 549
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 79Å²

Methyl N-methyl-N-[2-[(4-phenyl-1-prop-2-enoylpiperidine-4-carbonyl)amino]ethyl]carbamate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26584210-0.05g	methyl N-methyl-N-(2-{[4-phenyl-1-(prop-2-enoyl)piperidin-4-yl]formamido}ethyl)carbamate	2361796-64-5	95.0%	0.05g	$246.0	2025-03-20

Methyl N-methyl-N-[2-[(4-phenyl-1-prop-2-enoylpiperidine-4-carbonyl)amino]ethyl]carbamate Related Literature

1. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
2. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disorders

Jie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
4. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
5. An analysis of the WTC fires using CIB correlations and simple modeling

JGQuintiere

Additional information on Methyl N-methyl-N-[2-[(4-phenyl-1-prop-2-enoylpiperidine-4-carbonyl)amino]ethyl]carbamate

Methyl N-methyl-N-[2-[(4-phenyl-1-prop-2-enoylpiperidine-4-carbonyl)amino]ethyl]carbamate (CAS No. 2361796-64-5): An Overview

Methyl N-methyl-N-[2-[(4-phenyl-1-prop-2-enoylpiperidine-4-carbonyl)amino]ethyl]carbamate (CAS No. 2361796-64-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number, is a member of the carbamate family and is characterized by its unique structural features and potential biological activities.

The molecular structure of Methyl N-methyl-N-[2-[(4-phenyl-1-prop-2-enoylpiperidine-4-carbonyl)amino]ethyl]carbamate consists of a piperidine ring linked to a phenyl group through an acryloyl moiety, with additional functional groups such as an aminoethyl and a methyl carbamate. These structural elements contribute to its diverse pharmacological properties, making it a promising candidate for various therapeutic applications.

Recent studies have highlighted the potential of Methyl N-methyl-N-[2-[(4-phenyl-1-prop-2-enoylpiperidine-4-carbonyl)amino]ethyl]carbamate in the treatment of neurological disorders. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent neuroprotective effects, which may be attributed to its ability to modulate specific neurotransmitter systems and reduce oxidative stress in neuronal cells.

In addition to its neuroprotective properties, Methyl N-methyl-N-[2-[(4-phenyl-1-prop-2-enoylpiperidine-4-carbonyl)amino]ethyl]carbamate has been investigated for its potential as an anti-inflammatory agent. Studies have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its utility in treating inflammatory conditions such as arthritis and multiple sclerosis.

The pharmacokinetic profile of Methyl N-methyl-N-[2-[(4-phenyl-1-prop-2-enoylpiperidine-4-carbonyl)amino]ethyl]carbamate has also been extensively studied. Research indicates that it has favorable oral bioavailability and a relatively long half-life, which are desirable properties for a drug candidate. These characteristics make it suitable for chronic administration in clinical settings.

Furthermore, the safety profile of Methyl N-methyl-N-[2-[(4-phenyl-1-prop-2-enoylpiperidine-4-carbonyl)amino]ethyl]carbamate has been evaluated in preclinical studies. Toxicology assessments have shown that it exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. This favorable safety profile supports its potential for further clinical development.

Clinical trials are currently underway to evaluate the efficacy and safety of Methyl N-methyl-N-[2-[(4-phenyl-1-prop-2-enoylpiperidine-4-carbonyl)amino]ethyl]carbamate in human subjects. Early results from Phase I trials have been promising, with the compound demonstrating good tolerability and preliminary evidence of therapeutic benefit in patients with neurological disorders.

In conclusion, Methyl N-methyl-N-[2-[(4-phenyl-1-prop-2-enoylpiperidine-4-carbonyl)amino]ethyl]carbamate (CAS No. 2361796-64-5) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover its full potential, this compound may play a significant role in advancing the treatment of various medical conditions.